Cas no 303-54-8 (Depramine)

Depramine structure

Product Name:Depramine

CAS No:303-54-8

MF:C₁₉H₂₂N₂

MW:278.391384601593

CID:317277

PubChem ID:67534

Update Time:2025-04-19

Depramine Chemical and Physical Properties

Names and Identifiers

- 5H-Dibenz[b,f]azepine-5-propanamine,N,N-dimethyl-
- (3-dibenzo[b,f]azepin-5-yl-propyl)-dimethyl-amine
- 10,11-Dehydroimipramine
- 5-(3-(Dimethylamino)propyl)-5H-dibenz(b,f)azepine
- 5-(3'-Dimethyl-amino-propyl)-5H-dibenz< b,f> azepin
- 5-(8-Dimethylaminopropyl)-iminostilben
- 5-< 3-Dimethylaminopropyl> -5H-dibenz< b.f> azepin
- 5H-Dibenz(b,f)azepine, 5-(3-(dimethylamino)propyl)-
- Balipramine
- BRN 1319717
- Depramina [INN-Spanish]
- Depramine
- Depraminum [INN-Latin]
- GP 31406
- G 31406; GP 31406
- 3-benzo[b][1]benzazepin-11-yl-N,N-dimethylpropan-1-amine
- EN300-1179678
- CHEMBL2104158
- Depramine [INN]
- dehydroimipramine
- DEPRAMINE [USP-RS]
- Depraminum
- AFBYHZACPPSJKD-UHFFFAOYSA-N
- DTXSID90184388
- GP-31406
- IMIPRAMINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
- Q5260816
- UNII-77C3T28736
- DEPRAMINE [WHO-DD]
- HY-106456
- Imipramine M(Dehydro-ring)
- (3-{2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-2-yl}propyl)dimethylamine
- 303-54-8
- BCP20919
- 3-(5H-Dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-amine (Depramine; 10,11-Dehydroimipramine)
- Depramine [INN:BAN]
- SCHEMBL2108027
- CS-0025854
- GP31406 pound>>GP-31,406 pound>>GP 31406 pound>>10,11-dehydroimipramine,
- 5H-Dibenz(b,f)azepine-5-propanamine, N,N-dimethyl-
- Depramina
- 77C3T28736
- 3-(5H-Dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-amine (Depramine, 10,11-Dehydroimipramine)
- Inchi： 1S/C19H22N2/c1-20(2)14-7-15-21-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)21/h3-6,8-13H,7,14-15H2,1-2H3
- InChI Key： AFBYHZACPPSJKD-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2C=CC2C=CC=CC1=2)CCCN(C)C

Computed Properties

Exact Mass: 278.17846
Monoisotopic Mass: 278.178
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 6.5A^2

Experimental Properties

Density: 0.9702 (rough estimate)
Boiling Point: 411.21°C (rough estimate)
Flash Point: 185.9°C
Refractive Index: 1.8676 (estimate)
PSA: 8.17
LogP: 4.32520

Depramine Pricemore >>

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